Cas no 7479-12-1 (4-[4-(4-aminophenyl)piperazin-1-yl]aniline)

• Product Name: 4-[4-(4-aminophenyl)piperazin-1-yl]aniline
• CAS No: 7479-12-1
• MF: C₁₆H₂₀N₄
• MW: 268.356802940369
• CID: 980450
• PubChem ID: 344596
• Update Time: 2025-06-15

4-[4-(4-aminophenyl)piperazin-1-yl]aniline Chemical and Physical Properties

Names and Identifiers

• 4-[4-(4-aminophenyl)piperazin-1-yl]aniline
• 4,4'-(1,4-Piperazinediyl)bis[benzenamine]
• 1,4-Bis(4-aminophenyl)-1,4-diazacyclohexane
• 1,4-Bis(p-aminophenyl)piperazine
• N,N'-Bis(4-aminophenyl)piperazine
• NSC 401585
• 1,4-Bis-(4-amino-phenyl)-piperazin
• 1,4-bis-(4-amino-phenyl)-piperazine
• 4-(4-(4-aminophenyl)piperazin-1-yl)benzenamine
• 4,4'-(1,4-piperazinediyl)-bisbenzeneamine
• AC1L80WZ
• CHEMBL1946712
• CTK2H8640
• SureCN7043679
• Piperazine, 1,4-bis(p-aminophenyl)-
• YSZC434
• F74282
• Benzenamine, 4,4'-(1,4-piperazinediyl)bis-
• DTXSID90322586
• NSC-401585
• SCHEMBL7043679
• C16H20N4
• Benzenamine, 4,?4'-?(1,?4-?piperazinediyl)?bis-
• FJ4QJV3C4P
• NSC401585
• CS-0170775
• 4-[4-(4-aminophenyl)-1-piperazinyl]phenylamine
• 1,4-bis(4-aminophenyl)piperazine
• AMY9292
• 7479-12-1
• 4,4'-(Piperazine-1,4-diyl)dianiline
• DB-184560
• NRHZAVJNUJCQRL-UHFFFAOYSA-N

• Inchi： 1S/C16H20N4/c17-13-1-5-15(6-2-13)19-9-11-20(12-10-19)16-7-3-14(18)4-8-16/h1-8H,9-12,17-18H2
• InChI Key： NRHZAVJNUJCQRL-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(=CC=2)N)CCN(C2C=CC(=CC=2)N)CC1

Computed Properties

• Exact Mass: 268.169
• Monoisotopic Mass: 268.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.5Ų

Experimental Properties

• Density: 1.211±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (7.2 g/l) (25 º C),
• PSA: 58.52

Additional information on 4-[4-(4-aminophenyl)piperazin-1-yl]aniline

Comprehensive Overview of 4-[4-(4-aminophenyl)piperazin-1-yl]aniline (CAS No. 7479-12-1)

4-[4-(4-aminophenyl)piperazin-1-yl]aniline (CAS No. 7479-12-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This piperazine derivative features a unique molecular structure, combining an aniline moiety with a piperazine ring, making it a valuable intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals frequently search for terms like "7479-12-1 applications," "4-[4-(4-aminophenyl)piperazin-1-yl]aniline synthesis," and "piperazine-based compounds" to explore its potential uses.

The compound's structural versatility allows it to serve as a building block for drug discovery, particularly in the development of central nervous system (CNS) agents. Recent studies highlight its relevance in designing dopamine receptor ligands, which are critical for treating neurological disorders. With growing interest in neuropharmacology and precision medicine, queries such as "CAS 7479-12-1 in CNS research" and "aniline derivatives for drug development" have surged, reflecting its importance in cutting-edge therapeutics.

Beyond pharmaceuticals, 4-[4-(4-aminophenyl)piperazin-1-yl]aniline exhibits potential in advanced material science. Its aromatic amine groups enable participation in polymerization reactions, making it a candidate for conductive polymers and organic electronics. Searches for "7479-12-1 in OLEDs" or "piperazine monomers for materials" underscore its role in sustainable technologies. The compound's thermal stability and electron-donating properties align with the demand for green chemistry solutions, a trending topic in scientific communities.

Analytical characterization of CAS No. 7479-12-1 typically involves techniques like HPLC, NMR spectroscopy, and mass spectrometry, ensuring high purity for research applications. Laboratories often seek "analytical methods for 4-[4-(4-aminophenyl)piperazin-1-yl]aniline" or "CAS 7479-12-1 purity standards" to meet stringent quality requirements. The compound's solubility in polar solvents like DMSO and methanol further enhances its utility in experimental workflows.

In summary, 4-[4-(4-aminophenyl)piperazin-1-yl]aniline represents a multifaceted compound with applications spanning pharmaceuticals, materials engineering, and analytical chemistry. Its alignment with trends like neurodegenerative disease research and eco-friendly materials ensures continued relevance. As innovation accelerates, this piperazine-aniline hybrid will likely remain a focal point for interdisciplinary research.